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Compound of Interest

Compound Name: 4,5-Dihydrooxazole, 2-vinyl-

Cat. No.: B080637 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
2-vinyl-4,5-dihydrooxazole, also known as 2-vinyl-2-oxazoline, is a heterocyclic compound with

the CAS number 13670-33-2.[1] Its structure, featuring a vinyl group attached to a

dihydrooxazole ring, makes it a valuable building block in organic synthesis and polymer

chemistry. The dihydrooxazole moiety is present in various biologically active molecules,

suggesting potential applications in drug discovery and development. This guide provides a

comprehensive overview of the available technical data, synthetic approaches, reactivity, and

potential biological significance of this compound.

Physicochemical and Spectroscopic Data
Quantitative data for 2-vinyl-4,5-dihydrooxazole is primarily based on computational models,

with limited experimentally determined values available in public literature.

Table 1: Physicochemical Properties
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Property Value Source

Molecular Formula C₅H₇NO PubChem[2]

Molecular Weight 97.12 g/mol PubChem[2]

IUPAC Name
2-ethenyl-4,5-dihydro-1,3-

oxazole
PubChem[2]

Canonical SMILES C=CC1=NCCO1 PubChem[2]

InChI Key
BQBSIHIZDSHADD-

UHFFFAOYSA-N
PubChem[2]

Boiling Point Not available

Melting Point Not available

Density Not available

Calculated LogP 0.4 PubChem[2]

Table 2: Spectroscopic Data
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Spectroscopy Data Highlights Source

¹H-NMR

Expected signals for vinyl

protons (δ 5.0-6.5 ppm) and

dihydrooxazole ring protons (δ

3.5-4.5 ppm). Specific

experimental data is not

readily available.

General NMR knowledge

¹³C-NMR

Expected signals for vinyl

carbons (δ 110-140 ppm) and

dihydrooxazole ring carbons (δ

50-70 ppm), as well as the

imine carbon (δ ~165 ppm).

General NMR knowledge

Infrared (IR)

Expected characteristic peaks

for C=C stretching (vinyl)

around 1640 cm⁻¹, C=N

stretching (imine) around

1650-1680 cm⁻¹, and C-O

stretching around 1000-1300

cm⁻¹.

General IR knowledge

Mass Spec (GC-MS)

Molecular ion peak (M⁺)

expected at m/z = 97.

Fragmentation pattern would

likely involve loss of the vinyl

group.

PubChem[2]

Synthesis and Reactivity
Synthetic Approaches
While a specific, detailed experimental protocol for the synthesis of 2-vinyl-4,5-dihydrooxazole

is not widely published, a general and plausible method involves the cyclization of a suitable

precursor. One common method for synthesizing 2-substituted-4,5-dihydrooxazoles is the

reaction of a nitrile with an aminoalcohol, often promoted by a catalyst. For 2-vinyl-4,5-

dihydrooxazole, this would involve the reaction of acrylonitrile with 2-aminoethanol.
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Plausible Synthesis of 2-vinyl-4,5-dihydrooxazole
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Caption: Plausible synthetic route to 2-vinyl-4,5-dihydrooxazole.

Reactivity
The reactivity of 2-vinyl-4,5-dihydrooxazole is characterized by the functionalities of the vinyl

group and the dihydrooxazole ring.

Polymerization: The vinyl group can undergo radical or cationic polymerization to form

poly(2-vinyl-4,5-dihydrooxazole). This polymer would feature pendant dihydrooxazole rings,

which could be further functionalized. Poly(2-isopropenyl-2-oxazoline), a related polymer,

has been explored for biomedical applications due to its biocompatibility and

immunomodulatory properties.[3]
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Reactions of the Dihydrooxazole Ring: The dihydrooxazole ring can participate in various

reactions. For instance, it can undergo acid-catalyzed hydrolysis to yield an N-(2-

hydroxyethyl)amide. The nitrogen atom can also act as a nucleophile.

Potential Applications in Drug Development
While there is limited research on the specific biological activities of 2-vinyl-4,5-dihydrooxazole,

the broader class of oxazole and dihydrooxazole derivatives has shown promise in several

therapeutic areas.

Anti-inflammatory Activity
Several studies have demonstrated the anti-inflammatory properties of various oxazole and

isoxazoline derivatives.[4][5][6][7] The proposed mechanisms often involve the inhibition of key

inflammatory mediators. For instance, some isoxazoline derivatives have been shown to exhibit

potent and selective inhibitory activity on cyclooxygenase-2 (COX-2).[5] Inhibition of the NF-κB

signaling pathway is another potential mechanism by which small molecules can exert anti-

inflammatory effects.
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Potential Anti-inflammatory Mechanism of Action
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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